Cas no 385383-40-4 (2-Cyclopentyl-3-(2-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid)

• Product Name: 2-Cyclopentyl-3-(2-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid
• CAS No: 385383-40-4
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• MDL: MFCD03001237
• CID: 3047226
• PubChem ID: 2763388
• Update Time: 2025-07-17

2-Cyclopentyl-3-(2-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentyl-3-(2-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid
• 4-Isoquinolinecarboxylic acid, 2-cyclopentyl-1,2,3,4-tetrahydro-3-(2-methoxyphenyl)-1-oxo-
• CS-0359206
• 2-cyclopentyl-3-(2-methoxyphenyl)-1-oxo-3,4-dihydroisoquinoline-4-carboxylic Acid
• AKOS005069591
• MFCD03001237
• 2-cyclopentyl-3-(2-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylicacid
• 385383-40-4
• 11R-0325
• 2-cyclopentyl-3-(2-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid

• MDL： MFCD03001237
• Inchi： 1S/C22H23NO4/c1-27-18-13-7-6-12-17(18)20-19(22(25)26)15-10-4-5-11-16(15)21(24)23(20)14-8-2-3-9-14/h4-7,10-14,19-20H,2-3,8-9H2,1H3,(H,25,26)
• InChI Key： IAWYODOZPPLOTK-UHFFFAOYSA-N
• SMILES： COC1C(C2N(C3CCCC3)C(=O)C3C(=CC=CC=3)C2C(O)=O)=CC=CC=1

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Melting Point: 198-200°C

2-Cyclopentyl-3-(2-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-Cyclopentyl-3-(2-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid

Recent Advances in the Study of 2-Cyclopentyl-3-(2-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid (CAS: 385383-40-4)

In recent years, the compound 2-Cyclopentyl-3-(2-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid (CAS: 385383-40-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, with its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways relevant to inflammation, cancer, and neurological disorders. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-Cyclopentyl-3-(2-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and microwave-assisted synthesis to achieve higher efficiency and selectivity. These methodological advancements have not only facilitated the large-scale production of the compound but also enabled the exploration of its derivatives for enhanced pharmacological properties.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), both of which are critical mediators of inflammation and immune responses. Additionally, its ability to modulate the activity of certain kinases implicated in cancer cell proliferation has positioned it as a potential candidate for anticancer drug development.

In preclinical models, 2-Cyclopentyl-3-(2-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid has demonstrated significant efficacy in reducing tumor growth and inflammation with minimal adverse effects. These findings have spurred further investigations into its pharmacokinetics and toxicological profile, which are essential for its transition into clinical trials. Early-phase studies are currently underway to evaluate its safety and efficacy in human subjects, with preliminary results expected in the near future.

Beyond its therapeutic potential, this compound has also been explored for its utility in chemical biology as a tool for probing biological systems. Its ability to selectively interact with specific biomolecules makes it a valuable asset for studying complex cellular processes and identifying novel drug targets. Researchers are leveraging its properties to develop high-throughput screening assays and to elucidate the molecular mechanisms underlying various diseases.

In conclusion, the ongoing research on 2-Cyclopentyl-3-(2-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid (CAS: 385383-40-4) underscores its multifaceted potential in both therapeutic and exploratory applications. The compound's unique chemical structure and biological activity make it a promising candidate for further development, and future studies are expected to uncover additional insights into its mechanisms and applications. As the field progresses, this molecule may well emerge as a cornerstone in the development of next-generation pharmaceuticals.